Cas no 13404-66-5 (Bicyclo[4.2.0]octan-2-one,6-methyl-)

Bicyclo[4.2.0]octan-2-one,6-methyl- structure
13404-66-5 structure
Product Name:Bicyclo[4.2.0]octan-2-one,6-methyl-
CAS No:13404-66-5
MF:C9H14O
MW:138.206862926483
CID:119555
PubChem ID:13974305
Update Time:2025-04-18

Bicyclo[4.2.0]octan-2-one,6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[4.2.0]octan-2-one,6-methyl-
    • 6-METHYLBICYCLO[4,2,0]-OCTAN-2-ONE
    • 6-methylbicyclo[4.2.0]octan-2-one
    • SCHEMBL11884817
    • 13404-66-5
    • DTXSID10553557
    • AKOS006278962
    • Inchi: 1S/C9H14O/c1-9-5-2-3-8(10)7(9)4-6-9/h7H,2-6H2,1H3
    • InChI Key: FWTMYKRBOCLDKB-UHFFFAOYSA-N
    • SMILES: O=C1CCCC2(C)CCC21

Computed Properties

  • Exact Mass: 138.10452
  • Monoisotopic Mass: 138.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD